3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide

• IUPAC Name: 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C13H17N3O3S/c1-8-5-6-12(7-9(8)2)20(17,18)16-10(3)13-14-11(4)15-19-13/h5-7,10,16H,1-4H3
• InChI Key: UJMMMVGLRLUAIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NC(C)C2=NC(=NO2)C)C
• Molecular Formula: C13H17N3O3S
• Molecular Weight: 295.36 g/mol

Description

3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide, also known as DMXAA, is a synthetic compound that has been extensively studied for its potential use in cancer treatment. DMXAA was first synthesized in the 1980s and has since been the subject of numerous scientific studies.

Mechanism of Action

The exact mechanism of action of 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide is not fully understood. It is believed to activate the immune system, leading to the production of cytokines and chemokines that have anti-tumor activity. 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide has also been shown to inhibit the formation of new blood vessels, which is important for tumor growth.
Biochemical and Physiological Effects:
3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the production of cytokines and chemokines, which play a role in the immune response. 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide has been shown to inhibit the formation of new blood vessels, which is important for tumor growth.

Advantages and Limitations for Lab Experiments

One advantage of 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide is that it has been extensively studied and its anti-tumor activity has been well-documented. This makes it a promising candidate for further research and development. However, one limitation of 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide is that it can be difficult to synthesize and purify, which can make it challenging to work with in the lab.

Future Directions

There are several future directions for 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide research. One area of interest is the development of more efficient synthesis methods for 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide. Another area of interest is the identification of biomarkers that can be used to predict which patients will respond best to 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide treatment. Additionally, there is interest in studying the potential use of 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide in combination with other cancer therapies, such as immunotherapy and targeted therapy.
Conclusion:
3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide is a synthetic compound that has shown promise as a potential cancer treatment. It has been extensively studied for its anti-tumor activity and has also been shown to have potential use in the treatment of infectious diseases. While there are still limitations to working with 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide in the lab, there are several future directions for research that could lead to the development of more effective cancer treatments.

Synthesis Methods

3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide is synthesized through a multi-step process, starting with the reaction of 3,4-dimethylbenzenesulfonyl chloride with 3-methyl-1,2,4-oxadiazole-5-amine. The resulting product is then reacted with ethylamine to yield 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide. The synthesis method has been optimized over the years to improve the yield and purity of 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide.

Scientific Research Applications

3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide has been extensively studied for its potential use in cancer treatment. It has been shown to have anti-tumor activity in a variety of cancer cell lines and animal models. 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide has also been shown to enhance the effects of radiation therapy and chemotherapy. In addition to its anti-tumor activity, 3,4-dimethyl-N-[1-(3-methyl-1,2,4-oxadiazol-5-yl)ethyl]benzenesulfonamide has been studied for its potential use in the treatment of infectious diseases, such as viral infections.